2-[(5-chloro-2-methylphenyl)(methylsulfonyl)amino]-N-methylbutanamide

• IUPAC Name: 2-(5-chloro-2-methyl-N-methylsulfonylanilino)-N-methylbutanamide
• InChI: InChI=1S/C13H19ClN2O3S/c1-5-11(13(17)15-3)16(20(4,18)19)12-8-10(14)7-6-9(12)2/h6-8,11H,5H2,1-4H3,(H,15,17)
• InChI Key: SUYWAOQURIEWJC-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC)N(C1=C(C=CC(=C1)Cl)C)S(=O)(=O)C
• Molecular Formula: C13H19ClN2O3S
• Molecular Weight: 318.82 g/mol

Description

2-[(5-chloro-2-methylphenyl)(methylsulfonyl)amino]-N-methylbutanamide, also known as TAK-659, is a small molecule inhibitor of Bruton's tyrosine kinase (BTK) that has shown potential in the treatment of various B-cell malignancies.

Mechanism of Action

BTK is a key signaling molecule in the B-cell receptor (BCR) pathway, which is essential for the survival and proliferation of malignant B-cells. 2-[(5-chloro-2-methylphenyl)(methylsulfonyl)amino]-N-methylbutanamide binds covalently to a cysteine residue in the active site of BTK, inhibiting its kinase activity and downstream signaling pathways, ultimately leading to decreased proliferation and increased apoptosis of malignant B-cells.
Biochemical and physiological effects:
In addition to its effects on B-cells, 2-[(5-chloro-2-methylphenyl)(methylsulfonyl)amino]-N-methylbutanamide has also been shown to inhibit the activation of macrophages and dendritic cells, leading to decreased production of pro-inflammatory cytokines and chemokines. 2-[(5-chloro-2-methylphenyl)(methylsulfonyl)amino]-N-methylbutanamide has also been shown to cross the blood-brain barrier and inhibit BTK in microglia, suggesting potential applications in neuroinflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of 2-[(5-chloro-2-methylphenyl)(methylsulfonyl)amino]-N-methylbutanamide is its high selectivity for BTK, with minimal off-target effects. However, 2-[(5-chloro-2-methylphenyl)(methylsulfonyl)amino]-N-methylbutanamide has a relatively short half-life in vivo, which may limit its efficacy in clinical settings. Additionally, the covalent binding of 2-[(5-chloro-2-methylphenyl)(methylsulfonyl)amino]-N-methylbutanamide to BTK may lead to the development of resistance mutations over time.

Future Directions

For 2-[(5-chloro-2-methylphenyl)(methylsulfonyl)amino]-N-methylbutanamide include clinical trials in B-cell malignancies, as well as investigations into its potential applications in neuroinflammatory diseases. Additionally, further studies are needed to elucidate the mechanisms of resistance to 2-[(5-chloro-2-methylphenyl)(methylsulfonyl)amino]-N-methylbutanamide and to develop strategies to overcome this resistance.

Scientific Research Applications

2-[(5-chloro-2-methylphenyl)(methylsulfonyl)amino]-N-methylbutanamide has been studied extensively in preclinical models of B-cell malignancies, including chronic lymphocytic leukemia (CLL), mantle cell lymphoma (MCL), and diffuse large B-cell lymphoma (DLBCL). In these models, 2-[(5-chloro-2-methylphenyl)(methylsulfonyl)amino]-N-methylbutanamide has shown potent inhibition of BTK and downstream signaling pathways, leading to decreased proliferation and increased apoptosis of malignant B-cells.